Cas no 2679940-71-5 ((3S)-4-(4-methylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid)

• Product Name: (3S)-4-(4-methylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• CAS No: 2679940-71-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6150426
• PubChem ID: 165910307
• Update Time: 2025-05-20

(3S)-4-(4-methylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-4-(4-methylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 2679940-71-5
• EN300-28285134

• Inchi： 1S/C15H19NO4/c1-3-8-20-15(19)16-13(10-14(17)18)9-12-6-4-11(2)5-7-12/h3-7,13H,1,8-10H2,2H3,(H,16,19)(H,17,18)/t13-/m0/s1
• InChI Key： MLSKODBSYJCEAH-ZDUSSCGKSA-N
• SMILES： O(CC=C)C(N[C@H](CC(=O)O)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-4-(4-methylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid

(3S)-4-(4-Methylphenyl)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}Butanoic Acid: A Comprehensive Overview

(3S)-4-(4-Methylphenyl)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}butanoic acid, with the CAS number 2679940-71-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the third carbon atom, a phenyl group substituted with a methyl group at the para position, and a propargyl ester functionality. These structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts alkylation, amide bond formation, and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of the (3S) enantiomer, which is critical for its biological activity. The use of chiral auxiliaries and transition metal catalysts has significantly improved the yield and enantiomeric excess of this compound, making it more accessible for large-scale production.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that it exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a potential candidate for the treatment of inflammatory diseases, including arthritis and cardiovascular disorders. Furthermore, recent research has highlighted its ability to modulate the activity of nuclear receptors, such as the peroxisome proliferator-activated receptor gamma (PPARγ), which is implicated in metabolic disorders like diabetes.

The structural versatility of this compound also lends itself to further modification and optimization. For instance, substituent modifications at the phenyl ring or the propargyl ester group can significantly alter its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These modifications are currently being explored to enhance its bioavailability and reduce potential side effects.

In addition to its therapeutic potential, this compound has also been utilized as a building block in the construction of more complex molecules. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination, has facilitated its integration into larger molecular frameworks. This has opened up new avenues for exploring its applications in areas such as agrochemicals and materials science.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are investigating green chemistry approaches to minimize waste generation and reduce energy consumption during its production. The use of renewable feedstocks and catalytic processes is being prioritized to align with global sustainability goals.

In conclusion, (3S)-4-(4-Methylphenyl)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}butanoic acid represents a versatile and promising molecule with wide-ranging applications in medicine and beyond. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.